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Compound of Interest

Compound Name: CAY10583

Cat. No.: B606500

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CAY10583, a selective
Leukotriene B4 receptor type 2 (BLT2) agonist, in a preclinical diabetic wound healing model.
The following protocols are intended to serve as a detailed framework for investigating the
therapeutic potential of CAY10583 in accelerating wound closure in a diabetic setting.

Introduction to CAY10583

CAY10583 is a potent and selective full agonist for the Leukotriene B4 receptor type 2 (BLT2).
[1][2] In the context of wound healing, particularly in diabetic models, CAY10583 has
demonstrated significant efficacy. Its mechanism of action involves the direct promotion of
keratinocyte migration and the indirect enhancement of fibroblast proliferation through the
increased production of transforming growth factor-beta 1 (TGF-31) and basic fibroblast growth
factor (bFGF) by keratinocytes.[3][4] This dual action contributes to accelerated re-
epithelialization and granulation tissue formation, key processes in wound repair that are often
impaired in diabetic individuals.

Chemical and Physical Properties of CAY10583:
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Property Value

CAS Number 862891-27-8[1]
Molecular Formula C25H25N03[1]
Molecular Weight 387.5 g/mol [1]
Purity =298%[1]
Formulation A crystalline solid[1]

DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol:

Solubility 0.25 mg/ml, DMF:PBS (pH 7.2) (1:9): 0.1
mg/mi[1]

Storage -20°C[1]

Stability > 4 years at -20°C[1]

Signaling Pathway of CAY10583 in Wound Healing

CAY10583 exerts its pro-healing effects by activating the BLT2 receptor on keratinocytes. This
initiates a signaling cascade that promotes cell migration and the release of growth factors,
which in turn stimulate fibroblast activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CAY10583 in a
Diabetic Wound Healing Model]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606500#how-to-use-cay10583-in-a-diabetic-wound-
healing-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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